Cas no 41266-80-2 (5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine-3-thiol)

• Product Name: 5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine-3-thiol
• CAS No: 41266-80-2
• MF: C₇H₈N₄S
• MW: 180.230218887329
• MDL: MFCD01945125
• CID: 1068112
• PubChem ID: 705426
• Update Time: 2025-07-20

5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5,7-Dimethyl[1,2,4]triazolo[4,3-a]pyrimidine-3-thiol
• 5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE-3-THIOL
• MLS000071546
• BDBM34221
• SMR000009103
• F0896-0176
• 5,7-Dimethyl-2H-[1,2,4]triazolo[4,3-a]pyrimidine-3-thione
• EU-0066656
• HMS2274E20
• 41266-80-2
• AKOS000116336
• J-516565
• KSC-10-183
• SCHEMBL17153842
• 5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidine-3(2H)-thione
• CHEMBL1531298
• VS-02988
• AG-690/37012080
• MFCD01945125
• G32575
• STK500617
• KUC104401N
• EN300-03498
• BBL011632
• DTXSID80351628
• AKOS000530856
• STK806262
• ALBB-007353
• cid_705426
• 5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine-3-thiol

• MDL： MFCD01945125
• Inchi： 1S/C7H8N4S/c1-4-3-5(2)11-6(8-4)9-10-7(11)12/h3H,1-2H3,(H,10,12)
• InChI Key： YINCJELKAOSUAF-UHFFFAOYSA-N
• SMILES： S=C1NN=C2N=C(C)C=C(C)N21

Computed Properties

• Exact Mass: 180.047
• Monoisotopic Mass: 180.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.5g/cm3
• Melting Point: 256°
• Boiling Point: 259.6ºC at 760 mmHg
• Flash Point: 110.8ºC
• Refractive Index: 1.767
• PSA: 81.88000
• LogP: 1.02980

5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine-3-thiol Security Information

• Storage Condition：-20°C
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine-3-thiol

Recent Advances in the Study of 5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine-3-thiol (CAS: 41266-80-2)

The compound 5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine-3-thiol (CAS: 41266-80-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, belonging to the triazolopyrimidine class, exhibits a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential as a lead compound for drug development.

One of the key areas of research has been the synthesis and structural modification of 5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine-3-thiol to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that introducing various substituents at the thiol group could significantly improve the compound's binding affinity to target proteins, such as kinases and enzymes involved in inflammatory pathways. The optimized derivatives showed promising results in vitro, with IC50 values in the low micromolar range for several cancer cell lines.

In addition to its anticancer potential, recent investigations have highlighted the antimicrobial efficacy of 5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine-3-thiol. A 2024 study in the European Journal of Medicinal Chemistry reported that this compound exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study proposed that the thiol moiety plays a critical role in disrupting bacterial cell wall synthesis, making it a potential candidate for combating antibiotic resistance.

Another significant advancement is the exploration of this compound's anti-inflammatory properties. Research published in Bioorganic & Medicinal Chemistry Letters (2023) revealed that 5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine-3-thiol inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest its potential application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of 5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine-3-thiol. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural optimization and formulation development. Ongoing research is also focusing on understanding the compound's metabolic stability and toxicity profile to ensure its safety for therapeutic use.

In conclusion, 5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine-3-thiol (CAS: 41266-80-2) represents a versatile scaffold with significant potential in drug discovery. Its multifaceted biological activities, combined with recent advancements in synthetic chemistry and mechanistic studies, position it as a promising candidate for the development of novel therapeutics. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.